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Compound of Interest

Compound Name:

N-benzyl-1-

(trifluoromethyl)cyclohexan-1-

amine

CAS No.: 1100246-29-4

Cat. No.: B3212341

Get Quote

Executive Summary
Target Molecule: N-benzyl-1-(trifluoromethyl)cyclohexan-1-amine Molecular Formula:

Exact Mass: 273.1364 Da Key Challenge: Differentiating the gem-disubstituted quaternary
center and establishing the conformational preference of the cyclohexane ring (Axial vs.
Equatorial

).

Elucidation Strategy:

MS/IR: Confirmation of functional groups and molecular weight.

NMR (

): Establishing the quaternary carbon connectivity and C-F coupling patterns.
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Conformational Analysis: Using NOESY and coupling constants to determine the spatial

arrangement of the bulky

and

-benzyl groups.

X-Ray Crystallography: Definitive stereochemical assignment.

Synthesis Context & Impurity Profile
Understanding the synthetic origin is crucial for anticipating impurities. This molecule is typically

synthesized via the nucleophilic trifluoromethylation of a ketimine.

Precursor: N-benzylcyclohexanimine (formed from cyclohexanone + benzylamine).

Reagent: Ruppert-Prakash reagent (

) with a fluoride initiator (

or

).

Potential Impurities:

Hydrolyzed Ketone: Cyclohexanone (from imine hydrolysis).

Non-fluorinated Amine: N-benzylcyclohexanamine (from reduction).

Elimination Products: Enamines or cyclohexenyl derivatives if acidic workup is too harsh.

Mass Spectrometry & Fragmentation Logic
Method: HRMS (ESI-TOF) in Positive Mode (

).
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Ion Identity m/z (Calc) Fragmentation Logic

274.1442 Protonated molecular ion.

205.1466

Characteristic loss of 69 Da (

radical/anion). This is the base

peak in many

-

amines due to the stability of

the resulting

iminium/carbocation.

91.0548

Tropylium ion (Benzyl

fragment). Diagnostic of the N-

benzyl group.

182.096

Loss of benzyl group, leaving

the 1-amino-1-

trifluoromethylcyclohexane

core.

Diagnostic Criteria:

A clean M+H peak at 274.14 confirms the successful addition of the

group.

Absence of m/z 189 (starting imine) confirms conversion.

NMR Spectroscopy: The Core Elucidation
The presence of the

group and the quaternary center makes NMR the primary tool for structure verification.

A. NMR (The Anchor)[1][2]
Chemical Shift: Expect a singlet (or broad singlet) in the range of -75 to -82 ppm.
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Coupling: Proton-decoupled

will show a sharp singlet. Coupled spectra may show broadening due to long-range

coupling with cyclohexane

-protons.

Validation: Integration against an internal standard (e.g.,

-trifluorotoluene) must yield 3F equivalents.

B. NMR (Proton Connectivity)
Benzyl Protons (

):

Typically a singlet at ~3.8 – 4.0 ppm.

Advanced Insight: If the ring conformation is locked (low temp) or if there is a chiral

environment, these protons may appear as an AB quartet due to diastereotopicity induced

by the chiral quaternary center (if the molecule were chiral) or slow inversion. In this

achiral (meso-like) but conformationally mobile system, a singlet is expected at RT.

Amine Proton (

): Broad singlet, typically 1.5 – 2.5 ppm, exchangeable with

.

Cyclohexane Ring:

Equatorial Protons (C2/C6): Downfield multiplets (~1.8 - 2.0 ppm).

Axial Protons (C2/C6): Upfield multiplets (~1.4 - 1.6 ppm).

Note: The symmetry of the ring simplifies the spectrum, but the gem-disubstitution breaks

the typical chair equivalence.
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C. NMR (Carbon Skeleton)
This is the most definitive method for proving the quaternary center exists.

Carbon Position Type
Chemical Shift (

)

Coupling Pattern (

)

122 - 128 ppm
Quartet (

)

C1 (Quaternary) 60 - 65 ppm
Quartet (

)

Benzyl 45 - 50 ppm
Singlet (possible weak

)

C2/C6 30 - 35 ppm
Broad/Multiplet (

)

Aromatic 127 - 140 ppm Singlets

Critical Check: The C1 signal will be low intensity due to the lack of NOE (quaternary) and

splitting into a quartet. Long acquisition times are required.

Conformational Analysis (Axial vs. Equatorial)
The cyclohexane ring can adopt two chair conformations. The "A-value" (steric bulk) dictates

the preference.

Thermodynamic Prediction: The bulkier

group prefers the Equatorial position, forcing the

-benzyl group into the Axial position.

Experimental Verification (NOESY/HOESY):
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HOESY (

): If

is equatorial, it is spatially distant from the axial protons at C3/C5. If

is axial, strong NOE correlations to C3/C5 axial protons would be observed (1,3-diaxial
interaction).

Result: Expect weak or no NOE between

and ring axial protons, confirming the

-Equatorial conformer.

Visualization: Elucidation Workflow
The following diagram outlines the logical flow for confirming the structure, from crude

synthesis to final stereochemical assignment.
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Spectral Characterization

Stereochemistry & Conformation

Crude Product
(N-benzyl-1-(CF3)cyclohexan-1-amine)

HRMS (ESI+)
Target: 274.14 m/z

Check: Loss of CF3 (205 m/z)

 1. Mass Check

19F NMR
Target: Singlet @ -80 ppm

Confirm: CF3 presence

 2. Fluorine Check

1H NMR
Target: Benzyl CH2 Singlet

Confirm: N-Bn integrity

13C NMR
Target: Cq Quartet (J~25Hz)
Confirm: Gem-disubstitution

A-Value Analysis
CF3 (2.5) > NHBn (~1.7)

Prediction: CF3 Equatorial

 4. Conformation

 3. Carbon Skeleton

1H-19F HOESY
Check 1,3-diaxial interactions
Result: Weak NOE = CF3 Eq

X-Ray Crystallography
(Optional HCl Salt)

Definitive Proof

 5. Final Proof

Click to download full resolution via product page

Caption: Step-by-step structural elucidation workflow for gem-trifluoromethyl amines.
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X-Ray Crystallography Protocol
If the oil is difficult to crystallize, convert the amine to its Hydrochloride (HCl) salt.

Salt Formation: Dissolve amine in

, add

in ether dropwise. Filter the white precipitate.

Crystallization: Vapor diffusion of Pentane into a concentrated Methanol/Ethanol solution of

the salt.

Data Collection: Collect at 100K to reduce thermal motion of the

group (which often suffers from rotational disorder).

Refinement: Look for the

bond length (~1.47 Å) and

bond length (~1.50 Å). The

group should be clearly equatorial in the solid state lattice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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